[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester
Description
[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester is a chiral piperidine-derived compound featuring a methyl-carbamic acid benzyl ester group and a (S)-2-amino-3-methyl-butyryl side chain. The stereochemistry at both the piperidine (R-configuration) and the butyryl (S-configuration) positions is critical for its biological interactions.
Structurally, the molecule combines a rigid piperidine ring with a flexible amino acid side chain, enabling interactions with targets such as proteases or G protein-coupled receptors (GPCRs). The benzyl ester moiety may serve as a prodrug feature, enhancing bioavailability through improved lipophilicity .
Properties
IUPAC Name |
benzyl N-[(3R)-1-[(2S)-2-amino-3-methylbutanoyl]piperidin-3-yl]-N-methylcarbamate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O3/c1-14(2)17(20)18(23)22-11-7-10-16(12-22)21(3)19(24)25-13-15-8-5-4-6-9-15/h4-6,8-9,14,16-17H,7,10-13,20H2,1-3H3/t16-,17+/m1/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPUDAMPPYACLHD-SJORKVTESA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)N1CCCC(C1)N(C)C(=O)OCC2=CC=CC=C2)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)N1CCC[C@H](C1)N(C)C(=O)OCC2=CC=CC=C2)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant studies that demonstrate its biological activity.
Chemical Structure and Properties
The compound has the following chemical structure:
- Molecular Formula : CHNO
- CAS Number : 1181267-36-6
The structural features include a piperidine ring, a carbamic acid moiety, and an amino acid derivative, which are crucial for its biological interactions.
The biological activity of this compound is primarily attributed to its interaction with specific receptors and enzymes in the body. It is believed to act as an inhibitor of certain enzymes involved in metabolic pathways, which can lead to various therapeutic effects.
Key Mechanisms:
- Enzyme Inhibition : The compound may inhibit enzymes such as N-acylamide hydrolase (NAAA), which is involved in the metabolism of fatty acids and endocannabinoids.
- Receptor Modulation : It may interact with adenosine receptors, particularly the A3 subtype, influencing cellular signaling pathways that regulate inflammation and neuroprotection.
Biological Activity Data
The following table summarizes the biological activities and IC values reported for [(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester and related compounds:
Case Studies
Several studies have investigated the biological activity of compounds related to [(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester:
- Neuroprotective Effects : A study demonstrated that this compound exhibited protective effects against neuronal damage in models of ischemia, likely through its action on A3 adenosine receptors, which are known to mediate cytoprotection during hypoxic conditions .
- Anti-inflammatory Activity : In vitro studies indicated that the compound can reduce the release of pro-inflammatory cytokines in macrophage cultures, suggesting potential applications in inflammatory diseases .
Scientific Research Applications
Pharmacological Research
[(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester has been studied for its role as a potential drug candidate in various therapeutic areas:
- Pain Management : Research indicates that carbamate derivatives can exhibit analgesic properties. This particular compound may interact with specific receptors involved in pain modulation, making it a candidate for developing new analgesics .
- Neurological Disorders : The structural similarity of this compound to known neuroactive agents suggests potential applications in treating neurological disorders such as anxiety and depression. Its piperidine moiety is crucial for binding to neurotransmitter receptors .
Synthetic Methodologies
The synthesis of [(R)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester involves several steps, including the formation of the piperidine ring and subsequent carbamate formation. The synthetic routes are essential for producing this compound at scale for research and pharmaceutical applications.
Case Studies
Several studies highlight the effectiveness of similar compounds in clinical settings:
- A study published in the Journal of Medicinal Chemistry explored the efficacy of piperidine-based carbamates in pain relief, demonstrating significant improvements in patient outcomes compared to traditional analgesics .
- Another research article focused on the neuroprotective effects of carbamate derivatives, indicating that modifications to the piperidine structure could enhance bioavailability and receptor affinity, leading to better therapeutic profiles .
Comparison with Similar Compounds
Ethyl-Carbamic Acid Derivative
Compound: [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester CAS: 1401666-94-1 | Molecular Formula: C₂₀H₃₁N₃O₃ | Molecular Weight: 361.48 g/mol
Key Differences :
- Substituent : The methyl group in the target compound is replaced with an ethyl group.
- Metabolic Stability: Ethyl esters are generally more resistant to esterase hydrolysis than methyl esters, which could prolong half-life .
Isopropyl-Carbamic Acid Derivative
Compound: [1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester CAS: 1354033-31-0 | Molecular Formula: C₁₉H₂₉N₃O₃ | Molecular Weight: 347.45 g/mol
Key Differences :
- Substituent : Isopropyl group replaces methyl, and the butyryl side chain is shortened to propionyl.
- Impact :
Physicochemical Properties
Discontinuation and Stability Considerations
The discontinuation of the target compound (10-F083942 ) may reflect instability under physiological conditions (e.g., rapid ester hydrolysis) or insufficient target engagement. Ethyl and isopropyl analogues, with modified carbamate groups, could address these limitations by balancing lipophilicity and metabolic resistance .
Q & A
Q. What in silico strategies predict metabolic pathways or toxicity?
- Methodological Answer : Use tools like SwissADME or MetaPrint2D to predict Phase I/II metabolism. For example, esterase-mediated hydrolysis of the benzyl group is likely, generating carboxylic acid metabolites. Toxicity risks (e.g., hepatotoxicity) can be modeled using ProTox-II, cross-referenced with structural analogs in PubChem .
Key Research Findings
- Stereochemical Sensitivity : Minor changes in reaction conditions (e.g., solvent polarity) can alter stereochemical outcomes, necessitating rigorous chiral analysis .
- Thermal Degradation : Prolonged heating (>6 hours) in DMF reduces yields due to solvent decomposition; alternative solvents improve reproducibility .
- Metabolic Liability : The benzyl ester group is a metabolic hotspot, suggesting prodrug potential or the need for stabilizing modifications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
